Cas no 127266-93-7 (4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-)

4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)- structure
127266-93-7 structure
Product Name:4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-
CAS No:127266-93-7
MF:C33H32N4O3
MW:532.632187843323
CID:217543
PubChem ID:182843
Update Time:2025-04-19

4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-
    • LogP
    • 132(S)-hydroxychlorophyllone a
    • 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-etheny
    • 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)
    • Chlorophyllone a
    • 127266-93-7
    • 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno(1,8-bc)(1,5)diazacyclooctadecine-17,18(17aH,19H)-dione, 6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-, (17aS-(17aR*,21R*,22R*))-
    • Inchi: 1S/C33H32N4O3/c1-7-18-14(3)21-11-23-16(5)20-9-10-27(38)33(40)29(30(20)36-23)31-28(32(33)39)17(6)24(37-31)13-26-19(8-2)15(4)22(35-26)12-25(18)34-21/h7,11-13,16,20,36,39-40H,1,8-10H2,2-6H3/b23-11-,25-12-,26-13-
    • InChI Key: BSUBVJVWWWPFAA-WFNDPWHFSA-N
    • SMILES: OC12C(=C3C(C)=C4C=C5C(CC)=C(C)C(C=C6C(C=C)=C(C)C(C=C7C(C)C(CCC1=O)C(=C2C3=N4)N7)=N6)=N5)O |t:7,15,23|

Computed Properties

  • Exact Mass: 530.232
  • Monoisotopic Mass: 532.247441
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 2
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.38
  • Boiling Point: 1006.4°Cat760mmHg
  • Flash Point: 562.4°C
  • Refractive Index: 1.693
  • PSA: 105.93

4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)- Related Literature

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